Cas no 19805-18-6 (9-Octadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9E,9'E)-)

9-Octadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9E,9'E)- Properties

Names and Identifiers

• 9-Octadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9E,9'E)-
• 1,2-dielaidoyl-sn-glycero-3-phosphoethanolamine
• 18:1 (Δ9-TRANS) PE
• 18:1 TRANS PE
• 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phosphoethanolamine
• 18:1(9E))
• PE(18:1(9E)
• Ethanol, 2-amino-, ester with 1,2-dielaidin dihydrogen phosphate (1:1), L-
• 1,2-Dielaidoyl-sn-glycero-3-phosphorylethanolamine
• 1,2-di-[(9E)-octadecenoyl]-sn-glycero-3-phosphoethanolamine
• Elaidin, 1,2-di-, 2-aminoethyl hydrogen phosphate, L-
• LMGP02010039
• L-.ALPHA.-DIELAIDOYLPHOSPHATIDYLETHANOLAMINE
• CHEBI:84844
• PE(18:1/18:1)
• AKOS030502793
• PE(18:1(9E)/18:1(9E))
• [(2R)-3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate
• 9-OCTADECENOIC ACID, 1,1'-((1R)-1-((((2-AMINOETHOXY)HYDROXYPHOSPHINYL)OXY)METHYL)-1,2-ETHANEDIYL) ESTER, (9E,9'E)-
• SCHEMBL23256429
• 1,2-DIELAIDOYLPHOSPHATIDYLETHANOLAMINE, (R)-
• (2R)-3-{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}-2-[(9E)-octadec-9-enoyloxy]propyl (9E)-octadec-9-enoate
• 9-Octadecenoic acid, 1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, [R-(E,E)]-
• (E)-(2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl dioleate
• DOPE
• 1,2-Dielaidoyl-sn-gl
• CZ5J6MT6H7
• 1,2-DIELAIDOYL-SN-PHOSPHATIDYLETHANOLAMINE
• UNII-CZ5J6MT6H7
• 9-Octadecenoic acid, 1,1'-[(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl] ester, (9E,9'E)-
• DEPE
• L-alpha-Dielaidoylphosphatidylethanolamine
• (E)-(2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyldioleate
• 19805-18-6
• Q27158112
• SCHEMBL235375
• DEPE, (R)-
• 1,2-Dielaidyl-sn-glycero-3-phosphorylethanolamine
• 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phosphoethanolamine; PE(18:1(9E)/18:1(9E))
• 4004-05-1
• +Expand

• InChIKey： MWRBNPKJOOWZPW-GPADLTIESA-N
• Inchi： InChI=1S/C41H78NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(43)47-37-39(38-49-51(45,46)48-36-35-42)50-41(44)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,39H,3-16,21-38,42H2,1-2H3,(H,45,46)/b19-17+,20-18+/t39-/m1/s1
• SMILES： CCCCCCCC/C=C/CCCCCCCC(=O)OC[C@H](COP(=O)(O)OCCN)OC(=O)CCCCCCC/C=C/CCCCCCCC

Computed Properties

• Exact Mass: 743.54650544g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 41
• Monoisotopic Mass: 743.54650544g/mol
• Heavy Atom Count: 51
• Complexity: 897
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.6
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Color/Form: 10 mg/mL (850726C-25mg)
  25 mg/mL (850726C-200mg)